Cas no 175136-86-4 (2,2'-Sulfinyldiacetonitrile)

• Product Name: 2,2'-Sulfinyldiacetonitrile
• CAS No: 175136-86-4
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 133646
• PubChem ID: 2737261
• Update Time: 2025-04-19

2,2'-Sulfinyldiacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-Sulfinyldiacetonitrile
• 2-(cyanomethylsulfinyl)acetonitrile
• Acetonitrile,2,2'-sulfinylbis- (9CI)
• SULPHINYLDIACETONITRILE
• 2-[(CYANOMETHYL)SULFINYL]ACETONITRILE
• SULFINYLDIACETONITRILE
• Acetonitrile,2,2'-sulfinylbis-(9ci)
• SCHEMBL8320095
• DTXSID30371952
• AKOS015908737
• 5-Alpha-Dihydroprog esterone
• FT-0610837
• 175136-86-4
• Sulphinyldiacetonitrile 95+%
• DB-025810

• Inchi： 1S/C4H4N2OS/c5-1-3-8(7)4-2-6/h3-4H2
• InChI Key： WPJINIOPTBCURQ-UHFFFAOYSA-N
• SMILES： S(CC#N)(CC#N)=O

Computed Properties

• Exact Mass: 128.00400
• Monoisotopic Mass: 128.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.41
• Melting Point: 106-108
• Boiling Point: 474.5°C at 760 mmHg
• Flash Point: 240.8°C
• Refractive Index: 1.557
• PSA: 83.86000
• LogP: 0.64796

2,2'-Sulfinyldiacetonitrile Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R41: risk of serious eye damage. R37/38: irritating to respiratory tract and skin.
• Hazardous Material Identification：